(6Z)-10-hydroxy-2-methoxy-3-methylidene-6-propylidene-2-azaspiro[4.5]dec-7-ene-1,4,9-trione
(6Z)-10-hydroxy-2-methoxy-3-methylidene-6-propylidene-2-azaspiro[4.5]dec-7-ene-1,4,9-trione
Triticone A is a natural product found in Pyrenophora tritici-repentis with data available.
Brand Name:
Vulcanchem
CAS No.:
114582-74-0
VCID:
VC20844764
InChI:
InChI=1S/C14H15NO5/c1-4-5-9-6-7-10(16)12(18)14(9)11(17)8(2)15(20-3)13(14)19/h5-7,12,18H,2,4H2,1,3H3/b9-5-
SMILES:
CCC=C1C=CC(=O)C(C12C(=O)C(=C)N(C2=O)OC)O
Molecular Formula:
C14H15NO5
Molecular Weight:
277.27 g/mol
(6Z)-10-hydroxy-2-methoxy-3-methylidene-6-propylidene-2-azaspiro[4.5]dec-7-ene-1,4,9-trione
CAS No.: 114582-74-0
Cat. No.: VC20844764
Molecular Formula: C14H15NO5
Molecular Weight: 277.27 g/mol
* For research use only. Not for human or veterinary use.
![(6Z)-10-hydroxy-2-methoxy-3-methylidene-6-propylidene-2-azaspiro[4.5]dec-7-ene-1,4,9-trione - 114582-74-0](/images/no_structure.jpg)
Specification
| Description | Triticone A is a natural product found in Pyrenophora tritici-repentis with data available. |
|---|---|
| CAS No. | 114582-74-0 |
| Molecular Formula | C14H15NO5 |
| Molecular Weight | 277.27 g/mol |
| IUPAC Name | (6Z)-10-hydroxy-2-methoxy-3-methylidene-6-propylidene-2-azaspiro[4.5]dec-7-ene-1,4,9-trione |
| Standard InChI | InChI=1S/C14H15NO5/c1-4-5-9-6-7-10(16)12(18)14(9)11(17)8(2)15(20-3)13(14)19/h5-7,12,18H,2,4H2,1,3H3/b9-5- |
| Standard InChI Key | UVGXMQSQHURGBS-QPSWRTKESA-N |
| Isomeric SMILES | CC/C=C\1/C=CC(=O)[C@H](C12C(=O)C(=C)N(C2=O)OC)O |
| SMILES | CCC=C1C=CC(=O)C(C12C(=O)C(=C)N(C2=O)OC)O |
| Canonical SMILES | CCC=C1C=CC(=O)C(C12C(=O)C(=C)N(C2=O)OC)O |
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